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Compound of Interest

Compound Name: Ceralasertib

Cat. No.: B560106

Essential Safety and Logistical Information for the Prudent Handling of the Investigational ATR
Kinase Inhibitor, Ceralasertib.

This document provides crucial guidance for researchers, scientists, and drug development
professionals on the appropriate personal protective equipment (PPE), handling procedures,
and disposal methods for Ceralasertib (AZD6738). As an orally active and potent inhibitor of
ATR kinase, Ceralasertib requires careful management in a laboratory setting to ensure
personnel safety and prevent environmental contamination.[1][2][3] While a Material Safety
Data Sheet (MSDS) may classify Ceralasertib as not a hazardous substance or mixture, a
precautionary approach is paramount when handling any investigational compound with potent
biological activity.[1]

Recommended Personal Protective Equipment
(PPE)

The selection of appropriate PPE is the first line of defense against potential exposure to
Ceralasertib. A comprehensive suite of PPE should be worn at all times when handling this
compound, particularly when there is a risk of generating dust or aerosols.
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Specifications and

PPE Category Item )
Recommendations
Should be worn with side-

Eye Protection Safety Goggles shields to protect against

splashes.

Hand Protection

Protective Gloves

Nitrile gloves are
recommended due to their
chemical resistance. For
extended contact or when
handling concentrated
solutions, consider double-

gloving.[4]

Body Protection

Impervious Clothing

Alab coat or gown made of a
low-permeability fabric should

be worn to protect the skin.

Respiratory Protection

Suitable Respirator

For weighing and handling of
the solid compound where
dust may be generated, a
NIOSH-approved N95
respirator is recommended. In
situations with a higher
potential for aerosolization or
for spills, a Powered Air-
Purifying Respirator (PAPR)
offers a higher level of

protection.[5]

Ceralasertib: Physical and Chemical Properties

A summary of the key physical and chemical properties of Ceralasertib is provided below for

easy reference.
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Property Value

Molecular Formula C20H24N602S

Molecular Weight 412.51 g/mol

Appearance Solid

Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]
Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]

Standard Operating Procedure for Handling
Ceralasertib

Adherence to a strict operational workflow is critical for the safe handling of Ceralasertib. The
following diagram outlines the recommended step-by-step procedure.

Preparation Handling Cleanup & Disposal
1 3. 5. 6.
2 4. Decontaminate Work Surfaces Doff PPE Correctly Dispose of Waste as Hazardous

Click to download full resolution via product page
Caption: Standard operating procedure for handling Ceralasertib.

Recommended Personal Protective Equipment
Ensemble

The following diagram illustrates the essential PPE for handling Ceralasertib.
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Personal Protective Equipment (PPE) for Ceralasertib

Y

Safety Goggles . Nitrile Gloves .
Qwith side-shields) N95 Respirator or PAPR (double-gloved recommended) Impervious Lab Coat
-

J

Click to download full resolution via product page

Caption: Recommended PPE for handling Ceralasertib.

Disposal Plan for Ceralasertib Waste

All materials contaminated with Ceralasertib, including unused compound, solutions, and
disposable PPE, should be treated as hazardous waste.

Operational Plan for Disposal:
o Segregation: All Ceralasertib waste must be segregated from general laboratory waste.
» Containerization:

o Solid Waste: Collect in a clearly labeled, sealed container designated for hazardous
chemical waste.

o Liquid Waste: Collect in a compatible, sealed, and labeled waste container.

o Sharps: Any sharps contaminated with Ceralasertib should be placed in a designated
sharps container for hazardous waste.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Ceralasertib".

o Storage: Store waste containers in a designated and secure satellite accumulation area until
collection.
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e Collection and Disposal: Arrange for the collection of hazardous waste by a certified and
licensed waste disposal vendor. Incineration is the preferred method of disposal for potent
pharmaceutical compounds.[6][7][8][9][10]

Empty Container Disposal:

Empty containers that have held Ceralasertib should be managed as hazardous waste and
not be triple-rinsed into the sewer system. They should be collected along with other solid
Ceralasertib waste for disposal by a certified vendor.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling the potent investigational drug Ceralasertib, ensuring a safe laboratory
environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Personal Protective Equipment for Handling Ceralasertib]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b560106#personal-protective-
equipment-for-handling-ceralasertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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